Cas no 112892-88-3 (Bicyclo4.2.0octa-1,3,5-triene-3-carbaldehyde)

Bicyclo4.2.0octa-1,3,5-triene-3-carbaldehyde Properties

Names and Identifiers

• 4-Carboxaldehydebenzocyclobutene
• Bicyclo[4.2.0]octa-1,3,5-triene-3-carbaldehyde
• bicyclo[4.2.0]octa-1(6),2,4-triene-4-carbaldehyde
• 4-carbaldehydebenzocyclobutene
• AC-208
• Bicyclo[4.2.0]octa-1,3,5-triene-3-carboxaldehyde
• 4-CHOBCB 4-Carboxaldehydebenzocyclobutene
• AK160835
• FCH1992951
• AM20020217
• ST24046149
• BICYCLO[4.2.0]OCTA-1(6),2,4-TRIENE-3-CARBALDEHYDE
• DTXSID90473966
• 112892-88-3
• SCHEMBL2609180
• A894513
• AKOS024462896
• FT-0687162
• DS-9796
• MFCD09842341
• BENZOCYCLOBUTANE-4-CARBALDEHYDE
• CS-0044063
• 4-carboxaldehydebenzocyclobutene
• bicyclo[4.2.0]octa-1,3,5-triene-3-carbaldehyde
• +Expand

• MDL： MFCD09842341
• InChIKey： OIVKWICRTVJWFO-UHFFFAOYSA-N
• Inchi： 1S/C9H8O/c10-6-7-1-2-8-3-4-9(8)5-7/h1-2,5-6H,3-4H2
• SMILES： O=C([H])C1C([H])=C([H])C2=C(C=1[H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 132.057515g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 132.057515g/mol
• Monoisotopic Mass: 132.057515g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 10
• Complexity: 142
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.98290
• PSA: 17.07000